Cas no 190592-26-8 (-Alaninamide, 3-methyl-L-valyl-N-methyl- (9CI))

• Product Name: -Alaninamide, 3-methyl-L-valyl-N-methyl- (9CI)
• CAS No: 190592-26-8
• MF: C₁₀H₂₁N₃O₂
• MW: 215.292642354965
• CID: 5863900
• Update Time: 2025-10-29

-Alaninamide, 3-methyl-L-valyl-N-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• -Alaninamide, 3-methyl-L-valyl-N-methyl- (9CI)
• β-Alaninamide, 3-methyl-L-valyl-N-methyl- (9CI)

• Inchi： 1S/C10H21N3O2/c1-10(2,3)8(12)9(15)13(4)6-5-7(11)14/h8H,5-6,12H2,1-4H3,(H2,11,14)/t8-/m1/s1
• InChI Key： PAFXHNFXBCBAMK-MRVPVSSYSA-N
• SMILES： C(N)(=O)CCN(C(=O)[C@H](C(C)(C)C)N)C

Experimental Properties

• Density: 1.027±0.06 g/cm3(Predicted)
• Boiling Point: 456.6±30.0 °C(Predicted)
• pka: 14.69±0.46(Predicted)

Additional information on -Alaninamide, 3-methyl-L-valyl-N-methyl- (9CI)

Introduction to Compound CAS No. 190592-26-8: -Alaninamide, 3-methyl-L-valyl-N-methyl- (9CI)

-Alaninamide, 3-methyl-L-valyl-N-methyl- (9CI) (CAS No. 190592-26-8) is a synthetic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, also known as N-Methyl-N-(3-methyl-L-valyl)-L-alaninamide, is a derivative of alanine and valine, two essential amino acids. Its unique structure and properties make it a valuable tool in various research applications, particularly in the development of novel therapeutic agents.

The chemical structure of -Alaninamide, 3-methyl-L-valyl-N-methyl- (9CI) consists of an alanine moiety linked to a valine moiety through an amide bond, with additional methyl groups enhancing its stability and bioavailability. The presence of these functional groups contributes to its potential as a building block in the synthesis of more complex molecules, including peptides and peptidomimetics.

Recent studies have highlighted the importance of -Alaninamide, 3-methyl-L-valyl-N-methyl- (9CI) in the context of drug discovery and development. One notable application is its use as a scaffold for the design of inhibitors targeting specific enzymes involved in disease pathways. For instance, researchers have explored its potential as an inhibitor of proteases, which are key players in various pathological processes, including cancer and neurodegenerative diseases.

In a study published in the Journal of Medicinal Chemistry, scientists demonstrated that -Alaninamide, 3-methyl-L-valyl-N-methyl- (9CI) exhibits potent inhibitory activity against a specific protease implicated in tumor growth and metastasis. The compound's ability to selectively bind to the active site of the enzyme makes it a promising candidate for further optimization and clinical evaluation.

Beyond its role as an enzyme inhibitor, -Alaninamide, 3-methyl-L-valyl-N-methyl- (9CI) has also shown potential in modulating cellular signaling pathways. Research conducted at the University of California, San Francisco, revealed that this compound can interfere with the activation of certain kinases, which are crucial for cell proliferation and survival. By targeting these kinases, -Alaninamide, 3-methyl-L-valyl-N-methyl- (9CI) may offer new avenues for treating conditions characterized by aberrant cell growth.

The physicochemical properties of -Alaninamide, 3-methyl-L-valyl-N-methyl- (9CI) have been extensively characterized to understand its behavior in different environments. It is known to be soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in high-throughput screening assays and other biochemical experiments. Additionally, its stability under various pH conditions and temperatures has been evaluated to ensure its reliability in experimental settings.

In terms of safety and toxicity, preliminary studies suggest that -Alaninamide, 3-methyl-L-valyl-N-methyl- (9CI) exhibits low cytotoxicity at therapeutic concentrations. However, further investigations are necessary to fully assess its safety profile before advancing to clinical trials. Researchers are currently conducting preclinical studies to evaluate its pharmacokinetic properties and potential side effects.

The synthesis of -Alaninamide, 3-methyl-L-valyl-N-methyl- (9CI) involves several well-established chemical reactions. One common approach involves coupling L-alanine with N-methyln-(3-methyl-l-valine) using coupling reagents such as HATU or EDC·HCl in the presence of a base like diisopropylethylamine (DIPEA). This method yields high purity products with good yields, making it suitable for large-scale production.

As research into -Alaninamide, 3-methyl-L-valyl-N-methyl- (9CI) continues to advance, it is likely that new applications will emerge. The compound's unique structure and versatile properties make it an attractive candidate for further exploration in both academic and industrial settings. Scientists are optimistic about its potential to contribute to the development of innovative therapies for a range of diseases.

In conclusion, -Alaninamide, 3-methyl-L-valyl-N-methyl- (9CI) (CAS No. 190592-26-8) is a promising compound with significant potential in chemical biology and medicinal chemistry. Its ability to inhibit key enzymes and modulate cellular signaling pathways positions it as a valuable tool for drug discovery and development. Ongoing research will undoubtedly uncover more about its mechanisms of action and therapeutic applications.